2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-4-(phenylsulfonyl)oxazol-5-amine
Description
2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-4-(phenylsulfonyl)oxazol-5-amine, also known as CPOX, is a chemical compound that has been of interest to the scientific community due to its potential pharmacological properties. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
Synthesis and Chemical Properties
Innovative Synthetic Approaches
The compound is involved in innovative synthetic methodologies, such as the In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction. This process facilitates the smooth transformation of furan-2-yl(phenyl)methanol derivatives to yield oxazine derivatives with high selectivity and good yields, demonstrating the compound's utility in synthesizing complex heterocyclic structures (B. Reddy et al., 2012).
Preparation of Sulfonyl Derivatives
Research on sulfonyl derivatives of related furazan compounds shows the potential for chemical manipulation and derivatization, which could be relevant for the synthesis and study of 2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-4-(phenylsulfonyl)oxazol-5-amine and its analogs for various applications (R. Cremlyn et al., 1990).
Biological Activity and Applications
Antiviral and Antimicrobial Properties
The synthesis of compounds related to 2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-4-(phenylsulfonyl)oxazol-5-amine has shown promising antiviral and antimicrobial activities. For instance, derivatives synthesized from 4-chlorobenzoic acid exhibited significant anti-tobacco mosaic virus activity, highlighting the potential pharmacological applications of such compounds (Zhuo Chen et al., 2010).
Synthesis and Evaluation of Anticancer Agents
The creation of novel 1,2,4-triazolin-3-one derivatives, which include structural motifs similar to 2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-4-(phenylsulfonyl)oxazol-5-amine, has been studied for their anticancer properties. These studies suggest that specific derivatization of the core structure could lead to potent anticancer agents, as demonstrated by in vitro evaluations against various cancer cell lines (P. Kattimani et al., 2013).
properties
IUPAC Name |
4-(benzenesulfonyl)-2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-1,3-oxazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN2O4S/c21-17-11-5-4-10-16(17)18-23-20(28(24,25)15-8-2-1-3-9-15)19(27-18)22-13-14-7-6-12-26-14/h1-12,22H,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMWYBLMAPUFMAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC=C3Cl)NCC4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-chlorophenyl)-N-(furan-2-ylmethyl)-4-(phenylsulfonyl)oxazol-5-amine | |
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